Cas no 562037-56-3 (1-Pentanone, 5-chloro-1-(1H-indol-3-yl)-)

• Product Name: 1-Pentanone, 5-chloro-1-(1H-indol-3-yl)-
• CAS No: 562037-56-3
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• CID: 1596640
• Update Time: 2024-08-30

1-Pentanone, 5-chloro-1-(1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone, 5-chloro-1-(1H-indol-3-yl)-

• Inchi： 1S/C13H14ClNO/c14-8-4-3-7-13(16)11-9-15-12-6-2-1-5-10(11)12/h1-2,5-6,9,15H,3-4,7-8H2
• InChI Key： KQKHKNYXNFBPHR-UHFFFAOYSA-N
• SMILES： C(C1C2=C(NC=1)C=CC=C2)(=O)CCCCCl

Computed Properties

• Exact Mass: 235.07652

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Melting Point: 178-181 °C(Solv: acetone (67-64-1))
• Boiling Point: 428.6±25.0 °C(Predicted)
• PSA: 32.86
• pka: 15.50±0.30(Predicted)